N-(2,5-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O2/c1-14-6-7-15(2)19(10-14)23-21(26)17-8-9-20(25)24(13-17)12-16-4-3-5-18(22)11-16/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key: HYGHZTRFRBJNFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol

Description

N-(2,5-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that has been widely used in scientific research. TSPO is a protein that is mainly located in the outer mitochondrial membrane of cells and is involved in various physiological and pathological processes. DPA-714 has been shown to have potential applications in the fields of neuroimaging, inflammation, and cancer research.

Scientific Research Applications

Synthesis and Characterization of Polyamides

Polyamides synthesized from bis(ether-carboxylic acid) and various aromatic diamines exhibit notable solubility in organic solvents such as NMP, DMAc, DMF, and m-cresol. They form transparent, flexible films and demonstrate high glass transition temperatures (200 to 303°C) and thermal stability, with significant weight loss recorded only above 511°C in nitrogen or air (Hsiao, Yang, & Lin, 1999).

Antitubercular and Antibacterial Activities

A series of N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives exhibit potent antitubercular and antibacterial activities, outperforming reference drugs like Pyrazinamide and Streptomycin. These compounds' binding interactions with MTB enoyl reductase have been studied through in silico docking (Bodige et al., 2020).

Aromatic Polyamides with Polyalicyclic Cardo Units

Polyamides containing polyalicyclic cardo units, synthesized from specific dicarboxylic acids and aromatic diamines, show good solubility in polar aprotic solvents, and form transparent, flexible films. Their glass-transition temperatures range from 219–253°C, and they exhibit excellent thermal stability, with a 10% weight loss temperatures in nitrogen and air being above 467 and 465°C, respectively (Hsiao, Yang, Chuang, & Lin, 1999).

Electrochromic Aromatic Polyamides

Novel aromatic polyamides with pendent 4,4‘-dimethoxy-substituted triphenylamine (TPA) units prepared via direct phosphorylation polycondensation exhibit amorphous nature, good solubility in organic solvents, and form tough and flexible polymer films. They have high thermal stability, with softening temperatures ranging from 242 to 282 °C and 10% weight-loss temperatures exceeding 510 °C (Liou & Chang, 2008).